3-Azidocyclopentane-1-carboxylic acid
Overview
Description
Scientific Research Applications
Chemical Synthesis and Drug Design
3-Azidocyclopentane-1-carboxylic acid plays a crucial role in chemical synthesis and drug design. One study showcases its utility in Lewis acid-catalyzed [3 + 2]-cycloaddition reactions with donor-acceptor cyclopropanes and vinyl azides, resulting in diastereomerically enriched azidocyclopentane derivatives. This synthesis route opens up avenues for creating tetrahydropyridine and substituted piperidine derivatives, showcasing the versatility and potential of 3-Azidocyclopentane-1-carboxylic acid in medicinal chemistry (Dey & Banerjee, 2017).
Molecular Structures and Acidity Analysis
Research has delved into understanding the molecular structures and acidity profiles of related compounds, which is crucial for designing molecules with specific chemical properties. For instance, studies on the acidity of weak acids, such as bicyclooctane-1-carboxylic acids and bicyclopentane-1-carboxylic acids, reveal the substituent effects and the relationship between molecular structure and acidity. Such knowledge is vital for the nuanced design of new molecules in pharmaceuticals and other chemical applications (Wiberg, 2002).
Building Blocks in Medicinal Chemistry
Moreover, the compound's derivatives serve as essential building blocks in medicinal chemistry. The synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid and the exploration of its derivatives highlight its potential as a versatile building block due to its bicyclic nature and conformational constraints. This makes it particularly useful in crafting compounds with specific properties required in drug development and other chemical applications (Napolitano et al., 2010).
Future Directions
While specific future directions for 3-Azidocyclopentane-1-carboxylic acid are not mentioned in the search results, there is a general trend in the field of medicinal chemistry to explore the potential of various carboxylic acid derivatives . This includes the development of new catalysts and methods for the reduction of carboxylic acid derivatives .
properties
IUPAC Name |
3-azidocyclopentane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c7-9-8-5-2-1-4(3-5)6(10)11/h4-5H,1-3H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEAFRPMBNOUQGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1C(=O)O)N=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(carbamoylmethyl)(2-methylpropyl)amino]-N-(1-cyanocyclohexyl)-N-methylacetamide](/img/structure/B2424008.png)
![N-(2-methoxyphenethyl)-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2424009.png)
![4-cyano-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B2424013.png)
![4-{[4-(tert-butyl)benzyl]oxy}-6-chloro-2-methyl-3,4,4a,8a-tetrahydro-2H-thiochromene](/img/structure/B2424015.png)
![(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(2-methylimidazo[1,2-a]pyridin-3-yl)methanone](/img/structure/B2424017.png)
![5-[(3,3-Diphenylpropyl)sulfamoyl]-2-methylbenzoic acid](/img/structure/B2424026.png)
![N-[2-methyl-5-(1-methyl-1H-pyrazol-5-yl)phenyl]prop-2-enamide](/img/structure/B2424028.png)